Cobalt;samarium

• CAS No.: 61642-15-7
• Molecular Formula: Co8Sm
• Molecular Weight: 621.8 g/mol
• IUPAC Name: cobalt;samarium
• InChI: InChI=1S/8Co.Sm
• InChI Key: AVPNYUDTJPDJBR-UHFFFAOYSA-N
• Canonical SMILES: [Co].[Co].[Co].[Co].[Co].[Co].[Co].[Co].[Sm]

Description

These magnets were first developed in the 1960s and are known for their strong magnetic properties, high resistance to demagnetization, and excellent temperature stability . Samarium-cobalt magnets are widely used in various high-performance applications due to their unique properties.

Preparation Methods

Synthetic Routes and Reaction Conditions: Samarium-cobalt magnets are typically produced using powder metallurgy. This process involves the preparation of powdered samarium and cobalt, which are then mixed and compacted into the desired shape. The compacted powder is sintered at high temperatures to form a solid magnet . Another method involves the use of electrospinning and reduction-diffusion processes to create samarium-cobalt sub-micron fibers .

Industrial Production Methods: In industrial settings, samarium-cobalt magnets are often produced through a combination of powder metallurgy and injection molding. Powder metallurgy is the most common method, involving powder preparation, shaping, and sintering. Injection molding is used for creating complex shapes or for mass production, where the powdered material is mixed with a binder and injected into molds .

Chemical Reactions Analysis

Types of Reactions: Samarium and cobalt undergo various chemical reactions, including oxidation, reduction, and substitution. For example, samarium reacts with chlorine gas to form samarium(III) chloride (SmCl₃), and cobalt reacts with oxygen to form cobalt(II) oxide (CoO) and cobalt(III) oxide (Co₂O₃) .

Common Reagents and Conditions: Common reagents used in reactions with samarium and cobalt include chlorine gas, bromine, and dilute acids. For instance, samarium reacts with dilute hydrochloric acid to form samarium(III) chloride and hydrogen gas . Cobalt reacts with dilute sulfuric acid or hydrochloric acid to produce cobalt(II) salts and hydrogen gas .

Major Products Formed: The major products formed from these reactions include samarium(III) chloride, cobalt(II) oxide, cobalt(III) oxide, and various cobalt(II) salts .

Scientific Research Applications

Samarium cobalt magnets (SmCo) are a type of rare earth magnet composed of samarium, cobalt, and other metals . They are known for their high coercivity, good temperature stability, and resistance to corrosion, making them suitable for a variety of applications, including military, aerospace, and medical .

Common Applications of Samarium Cobalt Magnets

• Actuators SmCo magnets are used in actuators .
• Aerospace SmCo magnets are utilized in the aerospace industry, specifically in sensors that convert magnetic fields into electrical signals .
• Automotive The automotive industry uses SmCo magnets in sensors . Additionally, SmCo magnets help turn the motors in miniature cars, allowing them to run along the tracks .
• Electric Motors SmCo magnets are used in electric motors .
• Generators SmCo magnets provide the magnetic field for generators, including those used in wind turbines .
• Gyroscopes SmCo magnets are used in gyroscopes .
• High-Performance Motors SmCo magnets are used in high-performance motors .
• Industrial Automation Equipment SmCo magnets are used in industrial automation equipment .
• Magnetic Bearings Magnetic bearings that use magnetic levitation to support moving parts without contact utilize SmCo magnets. These bearings are often found in turbo machinery and other industrial applications, as SmCo magnets perform well under extreme temperatures .
• Magnetic Couplings SmCo magnets are used in magnetic couplings to transfer power from one shaft to another in pumps .
• Magnetic Separation Devices SmCo magnets are used in magnetic separation devices .
• Medical Devices Medical equipment that requires high temperatures for sterilization and medical implants use SmCo magnets due to their stability at high temperatures . They have also demonstrated effectiveness in accelerating bone fracture healing .
• Military SmCo magnets can be used as an absorbing material on aircraft to absorb electromagnetic waves emitted by enemy radars, thus achieving stealth .
• Missile Components SmCo magnets are used in missile components .
• Nuclear Magnetic Resonance Spectrometer SmCo magnets are used in NMR spectrometers to study the physical and chemical properties of organic compounds .
• Pump Couplings SmCo magnets facilitate the efficient transfer of power from motors to pumps via magnetic forces, suitable for gear, screw, and centrifugal pumps .
• Refrigerators SmCo magnets are being researched for use as refrigerants .
• Robotic Arms SmCo magnets are used in robotic arms .
• Sensors SmCo magnets are used in sensors that convert a magnetic field into electrical signals .
• Traveling Wave Tubes SmCo magnets are used in traveling wave tubes to focus electrons into a beam, ensuring electricity passes through the tube while maintaining performance under high temperatures .
• Turbo Machinery SmCo magnets are used in turbo machinery .

Comparison with Neodymium Magnets

While Neodymium magnets are stronger, Samarium Cobalt magnets offer advantages in certain areas :

Feature	Samarium Cobalt Magnets	Neodymium Magnets
Temperature Stability	Superior, wider range	More Limited, can be improved with special types
Corrosion Resistance	Excellent	Lower, typically contains 60-75% iron
High-Temperature Performance	Outperform above 150°C	Regular types max out at 80°C
Low-Temperature Performance	Maintain properties even below absolute zero	Data not available within search results

Mechanism of Action

The mechanism of action of samarium-cobalt magnets is based on their strong resistance to demagnetization and high coercivity. The coercivity mechanism in samarium-cobalt magnets is primarily based on domain wall pinning, where impurities inside the magnets impede the domain wall motion and resist the magnetization reversal process . This property is enhanced by intentionally adding impurities during the fabrication process .

Comparison with Similar Compounds

Samarium-cobalt magnets are often compared to neodymium magnets. While neodymium magnets are generally stronger, samarium-cobalt magnets have higher temperature ratings and better resistance to corrosion . Samarium-cobalt magnets can operate at temperatures up to 550°C, whereas neodymium magnets typically have a maximum operating temperature of 80°C . Additionally, samarium-cobalt magnets maintain their magnetic properties even at temperatures below absolute zero, making them suitable for cryogenic applications .

Similar Compounds: Similar compounds to samarium-cobalt magnets include neodymium magnets, praseodymium-cobalt magnets, and gadolinium-cobalt magnets . Each of these compounds has unique properties that make them suitable for specific applications.